6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4ClN3O2/c8-6-3-5(11(12)13)4-1-2-9-7(4)10-6/h1-3H,(H,9,10)
• InChI Key: OOHNIAVMKNEEGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C(=CC(=N2)Cl)[N+](=O)[O-]
• Molecular Formula: C7H4ClN3O2
• DSSTOX Substance ID: DTXSID80591885
• Molecular Weight: 197.58 g/mol
• CAS RN: 688781-87-5

Description

“6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the empirical formula C7H4ClN3O2. It is a solid substance. This compound is a part of a class of compounds known as halogenated heterocycles.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in several studies. For instance, one study reported a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3. Another study reported a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups.

Molecular Structure Analysis

The molecular structure of “6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine” consists of a pyrrolo[2,3-b]pyridine scaffold. The molecular weight of this compound is 152.58.

Physical And Chemical Properties Analysis

“6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine” is a solid substance. Its empirical formula is C7H4ClN3O2, and its molecular weight is 152.58.

Scientific Research Applications

Diabetes Management

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Antiviral Research

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Cancer Treatment

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FGFR Inhibition

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Kinase Inhibition

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Antiproliferative and Antioxidant Activities

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Safety and Hazards

The safety information available indicates that “6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine” is classified as Acute Tox. 4 Oral - Eye Dam. 1. The hazard statements associated with this compound are H302 - H318. The precautionary statements are P280 - P305 + P351 + P338.

Future Directions

The future directions for “6-chloro-4-nitro-1H-pyrrolo[2,3-b]pyridine” and its derivatives could involve further exploration of their potential as FGFR inhibitors. Additionally, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit potent activities against fibroblast growth factor receptors (fgfr1, 2, and 3) .

Mode of Action

It’s known that the compound forms moderately strong intermolecular n–h⋯n hydrogen bonds and weak c–h⋯cl closed-shell interactions .

Biochemical Pathways

Related compounds have been found to affect the fgfr signaling pathway, which regulates organ development, cell proliferation and migration, angiogenesis, and other processes .

Result of Action

Similar compounds have been found to inhibit cell proliferation, induce apoptosis, and significantly inhibit the migration and invasion of cells .

Synthesis routes and methods

Procedure details

Under an atmosphere of argon, 5.00 g (27.9 mmol) of 4-nitro-1H-pyrrolo[2,3-b]pyridine 7-oxide (from example XVI) and 11.8 ml (55.8 mmol) of hexamethyldisilazane are initially charged in 290 ml of THF. At room temperature, 10.8 ml (139.6 mmol) of methyl chloroformate are added. The solution is stirred at RT overnight. The reaction solution is filtered through a silica gel cartridge, and is then washed with DCM/methanol 10:1.